Cas no 97310-93-5 (6-Carbamoyl-pyridine-2-carboxylic Acid)

• Product Name: 6-Carbamoyl-pyridine-2-carboxylic Acid
• CAS No: 97310-93-5
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• MDL: MFCD12022370
• CID: 800989
• PubChem ID: 18676698
• Update Time: 2025-05-26

6-Carbamoyl-pyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(aminocarbonyl)-2-Pyridinecarboxylic acid
• 2-Pyridinecarboxylicacid, 6-(aminocarbonyl)-
• 6-Carbamoyllpyridine-2-carboxylic acid
• 6-carbamoylpyridine-2-carboxylic acid
• 2-Pyridinecarboxylicacid,6-(aminocarbonyl)
• 6-carbamoyl-2-pyridine carboxylic acid
• 6-carboxypicolinamide
• AmbkkkkK786
• Pyridin-2-carbonsaeure-6-carbonsaeureamid
• 2-Pyridinecarboxylicacid,6-(aminocarbonyl)-(9CI)
• 97310-93-5
• AMY30325
• AS-19569
• 6-Carbamoylpyridine-2-carboxylato
• MUTVEWJASOPKGU-UHFFFAOYSA-N
• SCHEMBL1244359
• J-518480
• A917327
• EN300-130656
• 6-Carbamoyl-2-pyridinecarboxylic acid
• CS-0233080
• MFCD12022370
• 6-carbamoylpicolinic acid
• 6-carbamoylpyridine-2-carboxylicacid
• Z431949148
• XDA31093
• 6-Carbamoyl-pyridine-2-carboxylic acid
• DTXSID20595524
• AKOS009592591
• 2-Pyridinecarboxylic acid, 6-(aminocarbonyl)-
• DB-271084
• 6-Carbamoyl-pyridine-2-carboxylic Acid

• MDL： MFCD12022370
• Inchi： 1S/C7H6N2O3/c8-6(10)4-2-1-3-5(9-4)7(11)12/h1-3H,(H2,8,10)(H,11,12)
• InChI Key： MUTVEWJASOPKGU-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(C(N)=O)=N1)=O

Computed Properties

• Exact Mass: 166.03800
• Monoisotopic Mass: 166.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• Melting Point: 265-268°C
• PSA: 93.28000
• LogP: 0.57900

6-Carbamoyl-pyridine-2-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Carbamoyl-pyridine-2-carboxylic Acid

Comprehensive Overview of 6-Carbamoyl-pyridine-2-carboxylic Acid (CAS No. 97310-93-5)

6-Carbamoyl-pyridine-2-carboxylic Acid (CAS No. 97310-93-5) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This compound, also known as 6-Carbamoylnicotinic Acid, belongs to the pyridine carboxylic acid family, which has garnered significant attention due to its versatile applications. The increasing demand for pyridine derivatives in drug discovery and sustainable chemistry has positioned this compound as a key intermediate in synthetic pathways.

The molecular structure of 6-Carbamoyl-pyridine-2-carboxylic Acid features both a carbamoyl group and a carboxylic acid functionality, enabling it to participate in diverse chemical reactions. Researchers often employ this compound in the synthesis of heterocyclic compounds, which are pivotal in designing bioactive molecules. Its relevance in medicinal chemistry is underscored by its role in developing enzyme inhibitors and receptor modulators, addressing current trends in precision medicine and targeted therapy.

In the context of green chemistry, 6-Carbamoyl-pyridine-2-carboxylic Acid aligns with the growing emphasis on sustainable synthesis. Its potential as a building block for biodegradable materials has sparked interest among scientists exploring alternatives to petroleum-based products. This aligns with global searches for eco-friendly chemicals and carbon-neutral processes, making it a topic of interest in both academic and industrial forums.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly used to characterize 6-Carbamoyl-pyridine-2-carboxylic Acid, ensuring high purity for research applications. The compound’s stability under controlled conditions makes it suitable for long-term storage, a frequently searched topic among laboratory professionals. Additionally, its solubility profile in polar solvents like DMSO and water is often discussed in solubility enhancement studies.

The commercial availability of 6-Carbamoyl-pyridine-2-carboxylic Acid (CAS No. 97310-93-5) through reputable suppliers has facilitated its adoption in high-throughput screening and combinatorial chemistry. As the pharmaceutical industry shifts toward fragment-based drug design, this compound’s modular structure offers strategic advantages. Online queries related to scalable synthesis and cost-effective intermediates further highlight its practical significance.

Beyond pharmaceuticals, 6-Carbamoyl-pyridine-2-carboxylic Acid finds applications in catalysis and ligand design, particularly in transition-metal complexes. Its ability to act as a chelating agent is explored in coordination chemistry, a niche yet growing area in material science. This versatility resonates with searches for multifunctional compounds and hybrid materials, reflecting broader interdisciplinary trends.

In summary, 6-Carbamoyl-pyridine-2-carboxylic Acid (CAS No. 97310-93-5) is a compound of substantial scientific and industrial value. Its integration into cutting-edge research and alignment with sustainability goals ensure its continued relevance. For researchers seeking reliable intermediates or exploring novel chemical spaces, this compound remains a cornerstone in modern chemistry.